Methyl 5-chloro-2,3-dihydroxybenzoate

• Molecular Formula: C8H7ClO4
• Molecular Weight: 202.59 g/mol
• IUPAC Name: methyl 5-chloro-2,3-dihydroxybenzoate
• InChI: InChI=1S/C8H7ClO4/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,10-11H,1H3
• InChI Key: NWLWOSLKONPRKX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)Cl)O)O

Description

Methyl 5-chloro-2,3-dihydroxybenzoate is a useful research compound. Its molecular formula is C8H7ClO4 and its molecular weight is 202.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of methanol (60 ml) and sulfuric acid (5.2 ml) was stirred at room temperature. 5-Chloro-2,3-dihydroxybenzoic acid (0.11 mol) was added. The reaction mixture was stirred and refluxed for 20 hours, and then poured out onto ice. The precipitate was filtered off, washed with water, and dried, yielding 18.48 g of methyl 5-chloro-2,3-dihydroxybenzoate (intermediate 9; mp: 102° C.).